Cas no 2228645-41-6 (tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate)

• Product Name: tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate
• CAS No: 2228645-41-6
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 5994408
• PubChem ID: 165684321
• Update Time: 2025-10-25

tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate
• EN300-1873074
• 2228645-41-6
• tert-butyl N-{[1-(2-aminopropan-2-yl)cyclopropyl](phenyl)methyl}carbamate

• Inchi： 1S/C18H28N2O2/c1-16(2,3)22-15(21)20-14(13-9-7-6-8-10-13)18(11-12-18)17(4,5)19/h6-10,14H,11-12,19H2,1-5H3,(H,20,21)
• InChI Key： BVZUGJGNKQGYLQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C1C=CC=CC=1)C1(C(C)(C)N)CC1)=O

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate

Professional Introduction to Tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate (CAS No. 2228645-41-6)

Tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate, with the CAS number 2228645-41-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its combination of a tert-butyl group, a cyclopropyl moiety, and a phenyl ring, contribute to its distinctive chemical properties and make it a subject of extensive research in drug discovery and development.

The molecular structure of tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate consists of a carbamate functional group attached to a tert-butyl-substituted benzene ring. The presence of the cyclopropyl group and the 2-aminopropan-2-yl side chain further enhances its complexity and potential for interaction with biological targets. This compound has garnered attention due to its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The tert-butyl group, in particular, is known for its stability and ability to enhance the lipophilicity of molecules, making it a valuable component in drug design.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and fungicidal effects, as well as potential applications in the treatment of various diseases. The structural motif present in tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate suggests that it may possess similar properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. The combination of the cyclopropyl and phenyl rings provides a scaffold that can be modified to target specific biological pathways. For instance, modifications at the cyclopropyl position could enhance binding affinity to enzymes or receptors involved in metabolic disorders or inflammatory conditions. Similarly, alterations at the phenyl ring could improve solubility or bioavailability, critical factors for drug efficacy.

The synthesis of tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of sensitive functional groups necessitates careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacological profile of this compound is currently under investigation in various research laboratories. Initial studies have suggested that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For example, derivatives of carbamates have shown promise in inhibiting kinases involved in cancer progression or enzymes associated with neurodegenerative diseases. Further research is needed to fully elucidate the mechanisms of action and therapeutic potential of tert-butyl N-{1-(2-aminopropan-2-yl)cyclopropyl(phenyl)methyl}carbamate.

In addition to its potential therapeutic applications, this compound may also find utility in agrochemical research. The structural features that contribute to its biological activity make it a suitable candidate for developing new pesticides or herbicides. Such applications would be particularly valuable in addressing challenges related to crop protection and food security.

The development of new pharmaceutical agents is an iterative process that involves extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of synthesized compounds. Computational methods, including molecular modeling and docking studies, are also employed to predict binding interactions and optimize lead structures.

The regulatory landscape for new drug development requires rigorous testing to ensure safety and efficacy before human use. Preclinical studies involving cell-based assays and animal models provide critical data on pharmacokinetics, toxicity profiles, and therapeutic effects. These studies are essential for identifying potential liabilities early in the development process and guiding subsequent optimization efforts.

The collaboration between academic researchers and industry scientists plays a pivotal role in advancing drug discovery initiatives. Open innovation models foster knowledge sharing and accelerate the translation of scientific findings into clinical applications. Partnerships between universities, biotechnology companies, and pharmaceutical firms are increasingly common in addressing complex global health challenges.

The future prospects for carbamate-based compounds remain promising as new synthetic strategies continue to emerge. Techniques such as flow chemistry and biocatalysis offer innovative approaches for constructing complex molecules efficiently. These advancements will enable researchers to explore larger chemical spaces and discover novel therapeutic candidates with improved properties.

In conclusion, tert-butyl N-{1-(2-aminopropan-2-ly)cyclopropyl(phenylmethyl}carbamate (CAS No. 2228645-41-6) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new drugs targeting various diseases. As research progresses, this compound is likely to contribute valuable insights into drug design principles and therapeutic strategies.